Cas no 819850-22-1 (1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI))

• Product Name: 1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI)
• CAS No: 819850-22-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 715690
• Update Time: 2024-02-04

1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI)
• 4-(4-aminophenoxy)benzene-1,3-diol
• 1,3-Benzenediol, 4-(4-aminophenoxy)-

• Inchi： 1S/C12H11NO3/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7,14-15H,13H2
• InChI Key： ALPMNMZRETZIRZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC2=CC=C(N)C=C2)C(O)=C1

Computed Properties

• Exact Mass: 217.074
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 437.8±28.0 °C(Predicted)
• pka: 9.32±0.35(Predicted)